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Compound of Interest

Compound Name: Yadanzioside M

Cat. No.: B15590425 Get Quote

Yadanzioside M: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise summary of the fundamental physicochemical

properties of Yadanzioside M, a natural product of interest within the scientific community.

While extensive research on its specific biological activities and mechanisms of action is not

widely published, this document serves as a foundational resource for researchers initiating

studies on this compound.

Physicochemical Properties
A summary of the key quantitative data for Yadanzioside M is presented in the table below for

straightforward reference.

Property Value Source

CAS Number 101559-99-3 [1][2]

Molecular Weight 704.68 g/mol [1][3]

Molecular Formula C₃₄H₄₀O₁₆ [1]
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Comprehensive studies detailing the specific biological activities, experimental protocols, and

signaling pathways associated with Yadanzioside M are limited in publicly accessible scientific

literature. While related compounds, such as Yadanzioside P, have been noted for their

antileukemic properties, specific data for Yadanzioside M is not readily available.

Due to the absence of detailed experimental workflows or established signaling pathways for

Yadanzioside M in the reviewed literature, the creation of corresponding diagrams as per the

core requirements is not feasible at this time. Further empirical research is required to elucidate

the biological functions and mechanisms of action of this compound. Researchers are

encouraged to undertake exploratory studies to contribute to the body of knowledge on

Yadanzioside M.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Yadanzioside P, a new antileukemic quassinoid glycoside from Brucea javanica (L.) Merr
with the 3-O-(beta-D-glucopyranosyl)bruceantin structure - PubMed
[pubmed.ncbi.nlm.nih.gov]

2. mdpi.com [mdpi.com]

3. Signaling network of Oncostatin M pathway - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Yadanzioside M CAS number and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15590425#yadanzioside-m-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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